Cas no 1349901-36-5 (9-[8-(Diphenylphosphinyl)-2-dibenzofuranyl]-9H-carbazole)

• Product Name: 9-[8-(Diphenylphosphinyl)-2-dibenzofuranyl]-9H-carbazole
• CAS No: 1349901-36-5
• MF: C₃₆H₂₄NO₂P
• MW: 533.55502986908
• CID: 4586328
• PubChem ID: 101543939
• Update Time: 2024-11-26

9-[8-(Diphenylphosphinyl)-2-dibenzofuranyl]-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-[8-(Diphenylphosphinyl)-2-dibenzofuranyl]-9H-carbazole
• 9-(8-(Diphenylphosphoryl)dibenzo[b,d ]furan-2-yl)-9H-carbazole
• DFCzPO
• 1349901-36-5
• BS-53600
• CS-0435214
• 9-[12-(diphenylphosphoroso)-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl]-9H-carbazole
• (8-(9H-Carbazol-9-yl)dibenzo[b,d]furan-2-yl)diphenylphosphine oxide
• SCHEMBL16440844
• 9-(8-(Diphenylphosphoryl)dibenzo[b,d]furan-2-yl)-9H?carbazole

• Inchi： 1S/C36H24NO2P/c38-40(26-11-3-1-4-12-26,27-13-5-2-6-14-27)28-20-22-36-32(24-28)31-23-25(19-21-35(31)39-36)37-33-17-9-7-15-29(33)30-16-8-10-18-34(30)37/h1-24H
• InChI Key： OZYKAXVKNIRQPT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3C(=C2)C2=CC(P(C4=CC=CC=C4)(C4=CC=CC=C4)=O)=CC=C2O3)C2=C(C=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 533.15446601g/mol
• Monoisotopic Mass: 533.15446601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 882
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 35.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.1E-7 g/L) (25 ºC),